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Ortho dioxins
Ortho-dichlorodiphenyl dichloroethylene (DDE) is a stable, persistent organochlorine compound that has been used in various applications historically. Derived from the breakdown of DDT (dichlorodiphenyltrichloroethane), DDE is now predominantly found as an environmental contaminant due to its persistence and inability to degrade easily in nature. This ortho-structured DDE molecule possesses a highly stable conformation, making it resistant to degradation by natural processes such as biodegradation or photolysis.
DDE has been linked to adverse effects on the environment, including toxicity towards wildlife and potential endocrine disruption impacts in animals and possibly humans. Its stability also contributes to its long-term presence in ecosystems, particularly in soils and sediments where it can accumulate over time. Due to its persistence and environmental concerns, DDE is regulated under various international and national environmental laws aimed at reducing exposure and mitigating its ecological impact.

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The Role of DL-Methionine in Biopharmaceuticals: A Critical ReviewThe Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
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The Pharmacological Properties and Therapeutic Applications of Avermectin B1The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
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The Therapeutic Potential of L-Glutamine in Modern BiopharmaceuticalsThe Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...